Fmoc-2-aminothiazole-4-acetic acid
Overview
Description
Fmoc-2-aminothiazole-4-acetic acid is a biochemical compound with the molecular formula C20H16N2O4S and a molecular weight of 380.42 . It is used for proteomics research .
Molecular Structure Analysis
The molecular structure of Fmoc-2-aminothiazole-4-acetic acid is represented by the formula C20H16N2O4S .Physical And Chemical Properties Analysis
Fmoc-2-aminothiazole-4-acetic acid is a light beige crystalline powder . It is insoluble in water .Scientific Research Applications
Drug Development Anticancer Properties
The 2-aminothiazole scaffold is a characteristic structure in drug development due to its biological activities. Compounds with this scaffold have shown cytotoxicity against various cancer cell lines, indicating potential as anticancer agents .
Antioxidant Activity
2-Aminothiazole derivatives have been identified to possess antioxidant properties, which are beneficial in protecting cells from oxidative stress .
Antimicrobial and Anti-inflammatory Agent
These compounds also act as antimicrobial and anti-inflammatory agents, providing a broad spectrum of protective effects against microorganisms and inflammation .
Synthesis and Characterization
The synthesis process of 2-aminothiazole derivatives involves precision and sensitivity, with characterization done by techniques like FTIR and NMR. This is crucial for ensuring the quality and efficacy of the compounds .
Antibacterial Potential
Evaluations of antibacterial potential against multi-drug resistant clinical isolates have been performed, with minimum inhibitory concentration (MIC) values determined for these compounds .
Antifungal Activity
In addition to antibacterial properties, 2-aminothiazole derivatives have shown antifungal activity, expanding their therapeutic potential .
7. Inhibitory Activity Against Human Cancerous Cell Lines Different 2-aminothiazole analogs have exhibited potent and selective nanomolar inhibitory activity against a wide range of human cancerous cell lines including breast, leukemia, lung, colon, CNS, melanoma, ovarian, renal, and prostate cancers .
Therapeutic Potential
The therapeutic potential of 2-aminothiazole derivatives is being explored due to their effectiveness against various diseases and conditions highlighted above .
Molecules | Free Full-Text | An Overview on Synthetic 2-Aminothiazole… Designing, synthesis and characterization of 2-aminothiazole-4… Development and therapeutic potential of 2-aminothiazole… - Springer
Safety and Hazards
Future Directions
2-aminothiazole scaffold has emerged as a promising scaffold in medicinal chemistry and drug discovery research . This nucleus is a fundamental part of some clinically applied anticancer drugs such as dasatinib and alpelisib . Various 2-aminothiazole-based derivatives have been broadly used to remedy different kinds of diseases with high therapeutic influence, which has led to their wide innovations . The future of Fmoc-2-aminothiazole-4-acetic acid and related compounds lies in the continued exploration of their therapeutic potential and the development of novel synthetic pathways .
Mechanism of Action
Target of Action
Fmoc-2-aminothiazole-4-acetic acid is a derivative of 2-aminothiazole, a scaffold that has emerged as a promising structure in medicinal chemistry and drug discovery research . This nucleus is a fundamental part of some clinically applied anticancer drugs such as dasatinib and alpelisib . Different 2-aminothiazole analogs have shown potent and selective nanomolar inhibitory activity against a wide range of human cancerous cell lines such as breast, leukemia, lung, colon, CNS, melanoma, ovarian, renal, and prostate .
Mode of Action
2-aminothiazole derivatives are known to exhibit their therapeutic effects through various mechanisms, including decreasing drug resistance and reducing unpleasant side effects . They are also known to inhibit multiple enzyme targets such as EGFR/VGFER kinase .
Biochemical Pathways
2-aminothiazole derivatives are known to interact with a broad spectrum of biological activities, including antiviral, antimicrobial, anticancer, anticonvulsant, antidiabetic, antihypertensive, antileishmanial, and anti-inflammatory activities .
Result of Action
2-aminothiazole derivatives are known to exhibit potent and selective nanomolar inhibitory activity against a wide range of human cancerous cell lines .
properties
IUPAC Name |
2-[2-(9H-fluoren-9-ylmethoxycarbonylamino)-1,3-thiazol-4-yl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N2O4S/c23-18(24)9-12-11-27-19(21-12)22-20(25)26-10-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,11,17H,9-10H2,(H,23,24)(H,21,22,25) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RTIINXFRJDUAMF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC4=NC(=CS4)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Fmoc-2-aminothiazole-4-acetic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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